2,6-Dimethyl4-isopropylbenzyl alcohol

• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• IUPAC Name: (2,6-dimethyl-4-propan-2-ylphenyl)methanol
• InChI: InChI=1S/C12H18O/c1-8(2)11-5-9(3)12(7-13)10(4)6-11/h5-6,8,13H,7H2,1-4H3
• InChI Key: CSRFNEOWONSYED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1CO)C)C(C)C

Description

2,6-Dimethyl4-isopropylbenzyl alcohol is a useful research compound. Its molecular formula is C12H18O and its molecular weight is 178.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Bromo-2,6-di methylbenzyl alcohol, from 4-bromo-2,6-dimethylbenzaldehyde (Hjed, H. et al. Acta Chem. Scand. 1965, 19:2166); 95% yield, mp 1 17-119° C.

Synthesis routes and methods II

Procedure details

A solution of sodium borohydride (0.04 g, 1.04 mmol) in 90% ethanol (5 mL) was added dropwise to a solution of 2,6-dimethyl-4-isopropylbenzaldehyde (Example 1) (0.55 g, 3.1 mmol) in absolute ethanol (5 mL). The reaction mixture was allowed to stir at room temperature for 1 hour, then heated at 60° C. for 30 min. The solution was cooled to 0° C. and the unreacted sodium borohydride was decomposed by the addition of a few drops of 3N HCl. The solvent was removed under reduced pressure to give a red oil which was suspended in water (10 mL) and extracted with ether (2×20 mL). The solvent was removed under reduced pressure to afford a red oil which was purified by flash chromatography using silica gel (eluted with hexane-EtOAc, 93:3) to give 0.48 g (87%) of the title compound as a white solid; mp 75-77° C.